Cas no 1310404-95-5 (2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 1310404-95-5
• MF: C₁₁H₁₈BNO₃S
• MW: 255.141521930695
• MDL: MFCD09607688
• CID: 5158794
• PubChem ID: 45785754
• Update Time: 2026-03-04

2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxythiazole-4-boronic acid pinacol ester
• AB50767
• 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 2-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• Thiazole, 2-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• G64912
• AKOS015943040
• EN300-23703465
• 2-Ethoxythiazole-4-boronicacidpinacolester
• MFCD09607688
• 2-ethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 1310404-95-5

• MDL： MFCD09607688
• Inchi： 1S/C11H18BNO3S/c1-6-14-9-13-8(7-17-9)12-15-10(2,3)11(4,5)16-12/h7H,6H2,1-5H3
• InChI Key： NPQOYZALEJVHAE-UHFFFAOYSA-N
• SMILES： S1C(=NC(B2OC(C)(C)C(C)(C)O2)=C1)OCC

Computed Properties

• Exact Mass: 255.1100448g/mol
• Monoisotopic Mass: 255.1100448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Comprehensive Overview of 2-Ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1310404-95-5)

The compound 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1310404-95-5) is a highly specialized boron-containing heterocycle that has garnered significant attention in modern organic synthesis and pharmaceutical research. As a thiazole derivative with a tetramethyl dioxaborolane moiety, this molecule exhibits unique reactivity patterns, making it a valuable intermediate in cross-coupling reactions, particularly Suzuki-Miyaura coupling, which is widely used in drug discovery and material science.

One of the most compelling aspects of 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is its role in the development of targeted therapeutics. Researchers are increasingly focusing on boron-based compounds due to their potential applications in cancer treatment and enzyme inhibition. The tetramethyl-1,3,2-dioxaborolane group enhances the compound's stability and solubility, addressing common challenges in drug formulation.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic methods. The ethoxy-thiazole scaffold is known for its low toxicity profile, making it an attractive candidate for biocompatible materials. Recent studies highlight its utility in catalysis and polymer chemistry, where it serves as a precursor for functionalized polymers with applications in flexible electronics and biomedical devices.

From a structural perspective, the combination of the thiazole ring and boronate ester in 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole offers remarkable versatility. The electron-withdrawing nature of the thiazole moiety, coupled with the boron's empty p-orbital, facilitates diverse electrophilic and nucleophilic reactions. This dual functionality is particularly valuable in multi-step syntheses of complex molecules.

Industry professionals frequently search for "boron-thiazole hybrid applications" or "CAS 1310404-95-5 solubility data", reflecting the compound's relevance in R&D workflows. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize this material, with particular emphasis on its hydrolytic stability under physiological conditions—a critical factor for prodrug design.

The patent landscape surrounding 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole reveals its incorporation in intellectual property related to anticancer agents and diagnostic probes. Its structure-activity relationships (SAR) are being actively explored, with computational chemistry playing a pivotal role in predicting its binding affinities to biological targets.

For synthetic chemists, the compound's handling protocols and storage conditions are frequently queried topics. While stable under inert atmospheres, its boronate ester group requires protection from prolonged exposure to moisture. This characteristic has spurred innovation in protective group strategies during multi-component reactions.

Emerging applications in agrochemicals demonstrate the compound's potential beyond pharmaceuticals. Its thiazole core is recognized for pest resistance properties, while the boron moiety contributes to systemic transport in plants—addressing contemporary challenges in crop protection technologies.

In conclusion, 2-ethoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole represents a convergence of medicinal chemistry, materials science, and catalytic innovation. Its CAS No. 1310404-95-5 serves as a crucial identifier for researchers navigating the expanding universe of organoboron compounds. As interdisciplinary research progresses, this molecule is poised to contribute significantly to advancements in personalized medicine and smart materials.